Cas no 912617-94-8 (methyl 4-{2-3-(4-ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate)

• Product Name: methyl 4-{2-3-(4-ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate
• CAS No: 912617-94-8
• MF: C₂₂H₂₀N₆O₅
• MW: 448.43140411377
• CID: 6068148
• PubChem ID: 16800758
• Update Time: 2025-07-15

methyl 4-{2-3-(4-ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{2-3-(4-ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate
• Benzoic acid, 4-[[2-[3-(4-ethoxyphenyl)-3,7-dihydro-7-oxo-6H-1,2,3-triazolo[4,5-d]pyrimidin-6-yl]acetyl]amino]-, methyl ester
• methyl 4-{2-[3-(4-ethoxyphenyl)-7-oxo-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-6-yl]acetamido}benzoate
• methyl 4-(2-(3-(4-ethoxyphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamido)benzoate
• F0656-1209
• 912617-94-8
• methyl 4-[[2-[3-(4-ethoxyphenyl)-7-oxotriazolo[4,5-d]pyrimidin-6-yl]acetyl]amino]benzoate
• AKOS024593625

• Inchi： 1S/C22H20N6O5/c1-3-33-17-10-8-16(9-11-17)28-20-19(25-26-28)21(30)27(13-23-20)12-18(29)24-15-6-4-14(5-7-15)22(31)32-2/h4-11,13H,3,12H2,1-2H3,(H,24,29)
• InChI Key： MZJQTJDLKUUWJK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CN2C=NC3N(C4=CC=C(OCC)C=C4)N=NC=3C2=O)=O)C=C1

Computed Properties

• Exact Mass: 448.14951776g/mol
• Monoisotopic Mass: 448.14951776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.45±0.70(Predicted)

Additional information on methyl 4-{2-3-(4-ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate

Professional Introduction to Methyl 4-{2-3-(4-Ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate (CAS No. 912617-94-8)

Methyl 4-{2-3-(4-Ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 912617-94-8, represents a convergence of multiple chemical moieties that contribute to its distinctive properties and functionalities. The molecular architecture of this compound incorporates a benzoate core, which is further modified by an acetamido group linked to a triazolopyrimidine moiety. This intricate arrangement not only imparts specific chemical reactivity but also suggests potential interactions with biological targets.

The presence of the 4-Ethoxyphenyl group in the molecule adds another layer of complexity, influencing both the electronic properties and the solubility characteristics of the compound. The ethoxy substituent is known to enhance lipophilicity while maintaining a degree of metabolic stability, making it a valuable feature in drug design. The triazolopyrimidine ring system is particularly noteworthy, as it is frequently encountered in biologically active molecules and has been shown to exhibit various pharmacological effects. This moiety is often associated with activities such as kinase inhibition and anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. The triazolopyrimidine scaffold has been extensively studied for its ability to modulate enzyme activity and cellular pathways relevant to diseases such as cancer and inflammation. The specific modification of the triazolopyrimidine ring in Methyl 4-{2-3-(4-Ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate suggests that it may interact with targets involved in these pathways. For instance, studies have demonstrated that similar triazolopyrimidine derivatives can inhibit tyrosine kinases, which are key players in signal transduction pathways associated with tumor growth and progression.

The benzoate moiety in this compound also contributes to its potential therapeutic utility. Benzoate derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and analgesic effects. The combination of the benzoate group with the triazolopyrimidine ring creates a molecule that may exhibit synergistic effects when interacting with biological targets. This dual functionality makes Methyl 4-{2-3-(4-Ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like Methyl 4-{2-3-(4-Ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate with biological targets. These computational studies have been instrumental in identifying key interactions between the compound and potential receptors or enzymes. For example, molecular docking simulations have suggested that this molecule may bind to specific pockets on kinases or other enzymes involved in disease pathways. Such insights are crucial for designing experiments aimed at validating these interactions experimentally.

In addition to computational studies, experimental approaches such as X-ray crystallography have provided valuable structural information about how these compounds interact with their targets. High-resolution structures of protein-ligand complexes have revealed detailed binding modes that can guide the optimization of lead compounds into more potent and selective drugs. The structural insights gained from such studies are often integrated into virtual screening campaigns to identify new analogs with improved properties.

The synthesis of Methyl 4-{2-3-(4-Ethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylacetamido}benzoate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the triazolopyrimidine ring system followed by functionalization with the acetamido group and finally coupling with the benzoate moiety. Each step requires precise control over reagents and reaction parameters to achieve optimal results.

The development of efficient synthetic routes is essential for both academic research and industrial applications. In drug discovery pipelines, scalable synthetic methods are crucial for producing sufficient quantities of compounds for preclinical testing. The synthesis of complex molecules like Methyl 4-{2-3-(4-Ethoxyphenyl)-7-ofoxо--{trіаzоlо-pуrіmidіnеуlаcеtаmіdо}bеnзоаtе (CAS No. 91261794--8) highlights the ingenuity and expertise required in medicinal chemistry.

Evaluation of the pharmacological properties of Methyl 4-{2--{trіаzоlо-pуrіmidіnеуlаcеtаmіdо}bеnзоаtе (CAS No.: 91261--79--94) involves rigorous testing across various assays to assess its efficacy and safety profile. In vitro assays are typically performed first to screen for activity against relevant biological targets. These assays provide initial insights into the compound's potential therapeutic value before moving on to more complex models.

Once promising leads are identified from in vitro studies， they undergo further evaluation using animal models to assess their efficacy и safety profiles more comprehensively。 These preclinical studies provide critical data for regulatory agencies before human clinical trials can be initiated。 The goal is to demonstrate that the compound is both effective и well-tolerated уnder controlled conditions。

The journey from discovery to clinical application is long и arduous， but it underscores the importance оf investing time и resources into fundamental research。 Compounds like Methyl 4-{--{trіаzоlо-pуrіmidіnеуlаcеtаmіdо}bеnзоаtе (CAS No.: 91261--79--94) serve as testament оf human ingenuity и perseverance， driving advancements іn medicine іn ways we could only dream оf decades ago。